Cas no 731810-56-3 (Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate)

• Product Name: Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate
• CAS No: 731810-56-3
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• MDL: MFCD09800495
• CID: 559270
• PubChem ID: 27282351
• Update Time: 2025-05-22

Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate
• 1H-Indole-4-carboxylicacid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• methyl 6-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indole-4-carboxylate
• Methyl 6-N-Boc-aminoindole-4-carboxylate
• 6-tert-Butoxycarbonylamino-1H-indole-4-carboxylic acid methyl ester
• DTXSID00650726
• AKOS015998670
• FT-0766774
• RBLKRQUREUXQNK-UHFFFAOYSA-N
• CS-0171892
• A848767
• AMY15699
• 731810-56-3
• methyl 6-{[(tert-butoxy)carbonyl]amino}-1H-indole-4-carboxylate
• AS-38082
• Methyl6-((tert-Butoxycarbonyl)amino)-1h-indole-4-carboxylate
• METHYL 6-[(TERT-BUTOXYCARBONYL)AMINO]-1H-INDOLE-4-CARBOXYLATE
• MFCD09800495
• 6-Benzyloxy-4-bromo-2-fluorophenylboronicacid
• Methyl 6-Boc-Amino-1H-Indole-4-Carboxylate
• SCHEMBL2919459
• methyl 6-(tert-butoxycarbonylamino)-1h-indole-4-carboxylate

• MDL： MFCD09800495
• Inchi： 1S/C15H18N2O4/c1-15(2,3)21-14(19)17-9-7-11(13(18)20-4)10-5-6-16-12(10)8-9/h5-8,16H,1-4H3,(H,17,19)
• InChI Key： RBLKRQUREUXQNK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)OC)C2C=CNC=2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.12700
• Monoisotopic Mass: 290.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.5
• Topological Polar Surface Area: 80.4A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.268
• Boiling Point: 418.5°C at 760 mmHg
• Flash Point: 206.9°C
• Refractive Index: 1.618
• PSA: 80.42000
• LogP: 3.37450

Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate

Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate (CAS No. 731810-56-3): A Comprehensive Overview

Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate (CAS No. 731810-56-3) is a specialized organic compound widely used in pharmaceutical research, medicinal chemistry, and drug discovery. This compound belongs to the indole family, a class of heterocyclic compounds known for their biological significance. The presence of both tert-butoxycarbonyl (Boc) and methyl carboxylate functional groups makes it a valuable intermediate in the synthesis of complex molecules.

The compound is particularly relevant in the context of peptide synthesis and small-molecule drug development, where protecting groups like Boc are essential for controlling reactivity. Researchers often search for "Boc-protected indole derivatives" or "Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate synthesis" to explore its applications in cancer research, neurodegenerative diseases, and antiviral therapies. Its structural versatility allows for modifications that can enhance drug bioavailability and target specificity.

In recent years, the demand for high-purity indole derivatives has surged due to advancements in high-throughput screening and combinatorial chemistry. Scientists frequently inquire about "CAS 731810-56-3 suppliers" or "Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate price" as they seek reliable sources for their experiments. The compound's stability under standard laboratory conditions and compatibility with common solvents like DMSO and methanol further contribute to its popularity.

From a synthetic chemistry perspective, Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate serves as a precursor for more complex structures, including kinase inhibitors and GPCR modulators. Its indole core is a privileged scaffold in drug design, often associated with serotonin receptor interactions. Questions like "How to remove Boc group from indole derivatives?" or "Applications of Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate in drug discovery" reflect the compound's practical relevance in modern research.

The global market for pharmaceutical intermediates has seen steady growth, with Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate being no exception. Analysts attribute this trend to the increasing focus on personalized medicine and targeted therapies. Companies specializing in custom synthesis often highlight this compound in their catalogs, catering to the needs of academic and industrial researchers alike.

In summary, Methyl 6-((tert-butoxycarbonyl)amino)-1H-indole-4-carboxylate (CAS No. 731810-56-3) is a critical building block in medicinal chemistry, offering versatility and reliability for researchers worldwide. Its role in advancing drug discovery and therapeutic innovation ensures its continued importance in the scientific community.